Cas no 1261568-59-5 (2-Amino-4,5,2',3'-tetrafluorobiphenyl)

2-Amino-4,5,2',3'-tetrafluorobiphenyl is a fluorinated biphenyl derivative featuring an amino group at the 2-position and fluorine substituents at the 4,5,2',3'-positions. This compound is valued for its electron-deficient aromatic system, which enhances its utility as a building block in pharmaceutical and agrochemical synthesis. The tetrafluorinated structure contributes to increased lipophilicity and metabolic stability, making it suitable for applications requiring robust aromatic frameworks. Its amino group provides a reactive site for further functionalization, enabling the synthesis of diverse heterocyclic and conjugated systems. The compound’s high purity and well-defined structure ensure reproducibility in research and industrial processes.

2-Amino-4,5,2',3'-tetrafluorobiphenyl structure

1261568-59-5 structure

Product Name:2-Amino-4,5,2',3'-tetrafluorobiphenyl

CAS No:1261568-59-5

MF:C₁₂H₇F₄N

MW:241.18429684639

CID:4997035

Update Time:2025-10-28

2-Amino-4,5,2',3'-tetrafluorobiphenyl Chemical and Physical Properties

Names and Identifiers

- 2-Amino-4,5,2',3'-tetrafluorobiphenyl
- Inchi： 1S/C12H7F4N/c13-8-3-1-2-6(12(8)16)7-4-9(14)10(15)5-11(7)17/h1-5H,17H2
- InChI Key： ZLASWSFAPFRVKE-UHFFFAOYSA-N
- SMILES： FC1C(=CC=CC=1C1C=C(C(=CC=1N)F)F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 263
XLogP3: 3.3
Topological Polar Surface Area: 26

2-Amino-4,5,2',3'-tetrafluorobiphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011004064-250mg	2-Amino-4,5,2',3'-tetrafluorobiphenyl	1261568-59-5	97%	250mg	$504.00	2023-09-03
Alichem	A011004064-500mg	2-Amino-4,5,2',3'-tetrafluorobiphenyl	1261568-59-5	97%	500mg	$839.45	2023-09-03
Alichem	A011004064-1g	2-Amino-4,5,2',3'-tetrafluorobiphenyl	1261568-59-5	97%	1g	$1445.30	2023-09-03

2-Amino-4,5,2',3'-tetrafluorobiphenyl Related Literature

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Additional information on 2-Amino-4,5,2',3'-tetrafluorobiphenyl

2-Amino-4,5,2',3'-tetrafluorobiphenyl (CAS No. 1261568-59-5)

The compound 2-Amino-4,5,2',3'-tetrafluorobiphenyl (CAS No. 1261568-59-5) is a highly specialized organic molecule that has garnered significant attention in the fields of materials science and pharmaceutical research. This compound is characterized by its unique structure, which includes a biphenyl system with four fluorine atoms and an amino group strategically positioned at specific sites. The presence of fluorine atoms significantly influences the compound's electronic properties, making it a promising candidate for various applications.

Recent studies have highlighted the potential of 2-Amino-4,5,2',3'-tetrafluorobiphenyl in the development of advanced materials for electronic applications. Researchers have explored its use as a building block for constructing novel semiconducting materials due to its high thermal stability and excellent electronic conductivity. For instance, a 2023 study published in *Advanced Materials* demonstrated that this compound can be incorporated into organic field-effect transistors (OFETs), showcasing impressive charge carrier mobility and stability under ambient conditions.

In addition to its electronic applications, 2-Amino-4,5,2',3'-tetrafluorobiphenyl has also been investigated for its potential in drug discovery. The amino group and fluorine atoms provide multiple sites for functionalization, enabling the creation of bioactive molecules with tailored pharmacokinetic properties. A 2023 paper in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibit potent inhibitory activity against certain kinases, making them promising leads for anti-cancer drug development.

The synthesis of CAS No. 1261568-59-5 involves a multi-step process that typically begins with the fluorination of biphenyl derivatives. Recent advancements in fluorination techniques have made this process more efficient and environmentally friendly. For example, the use of microwave-assisted fluorination has been shown to significantly reduce reaction times while maintaining high yields.

From a structural perspective, 2-Amino-4,5,2',3'-tetrafluorobiphenyl exhibits a planar geometry due to the aromatic nature of the biphenyl system. The fluorine atoms are positioned at the 4 and 5 positions on one ring and the 2' and 3' positions on the other ring. This arrangement creates a highly symmetrical molecule with unique optical properties. Studies have shown that this symmetry contributes to its high thermal stability and resistance to photodegradation.

Another area of interest is the toxicity profile of CAS No. 1261568-59-5. Preliminary toxicity studies indicate that this compound exhibits low acute toxicity in experimental animals. However, further research is needed to fully understand its long-term effects and potential bioaccumulation in environmental systems.

In conclusion, 2-Amino-4,5,2',3'-tetrafluorobiphenyl (CAS No. 1261568-59-5) is a versatile compound with a wide range of potential applications in materials science and pharmaceutical research. Its unique structure and chemical properties make it an attractive candidate for developing advanced materials and bioactive molecules. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in various scientific disciplines.